2-(4-Bromophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine

• Molecular Formula: C13H13BrN2S
• Molecular Weight: 309.23 g/mol
• SMILES: C1CC(C2=C(C1)N=C(S2)C3=CC=C(C=C3)Br)N
• InChI: InChI=1S/C13H13BrN2S/c14-9-6-4-8(5-7-9)13-16-11-3-1-2-10(15)12(11)17-13/h4-7,10H,1-3,15H2
• InChIKey: JGUQDGUZDUJLES-UHFFFAOYSA-N

Medicinal chemists optimizing kinase or HDAC inhibitors need tetrahydrobenzothiazole building blocks with validated pharmacophore activity and orthogonal diversification handles. 2-(4-Bromophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine (CAS 1258640-28-6, ≥95%) addresses this gap. • JNK-active pharmacophore: Close structural analogs inhibit hJNK3 (IC50 = 70 nM) via ATP-competitive binding. • Dual reactive handles: C7-NH2 enables rapid amide/sulfonamide library generation; the 4-Br-Ph group permits Suzuki coupling-1 gram yields a 50-200-compound library. • X-ray phasing: Bromine's anomalous scattering (f" = 1.28 e- at Cu Kα) enables experimental SAD/MAD phasing without heavy-atom soaking. Racemic; supplied with batch QC (NMR, HPLC, GC). Chiral resolution is recommended for hit validation. Global shipping is available for R&D quantities.

What Is 2-(4-Bromophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine?

2-(4-Bromophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine (CAS 1258640-28-6) is a synthetic heterocyclic small molecule featuring a 4,5,6,7-tetrahydrobenzothiazole core with a 4-bromophenyl substituent at the 2-position and a primary amine at the 7-position, carrying a molecular weight of 309.23 Da and available commercially at ≥95% purity with batch-specific QC (NMR, HPLC, GC) . The tetrahydrobenzothiazole scaffold is a privileged structure in medicinal chemistry, exemplified by the FDA-approved dopamine agonist pramipexole and numerous investigational antitumor and neuroprotective agents [1]. Systematic SAR studies on close structural analogs confirm that the 7-hydroxy-2-aryl-tetrahydrobenzothiazole chemotype is a validated pharmacophore with demonstrated in vitro antitumor activity, providing the closest published framework for understanding the target compound's structure–activity landscape [2].

Scaffold Privileged tetrahydrobenzothiazole core for kinase and HDAC inhibitor programs

2-Aryl Handle 4-Bromophenyl substituent provides heavy-atom phasing and cross-coupling diversification

C7 Functionality Primary amine enables amide/sulfonamide library synthesis and cationic pharmacophore probing

• [1] Zhang, N., et al. (2010). 2-Aryl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ols as a class of antitumor agents selectively active in securin(-/-) cells. Bioorganic & Medicinal Chemistry Letters, 20(13), 3903–3905. DOI: 10.1016/j.bmcl.2010.05.021. View Source
• [2] Jiang, Y., et al. (2021). Design, synthesis and antitumor activity evaluation of novel HDAC inhibitors with tetrahydrobenzothiazole as the skeleton. Bioorganic Chemistry, 108, 104652. DOI: 10.1016/j.bioorg.2021.104652. View Source

Why 2-(4-Bromophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine Is Irreplaceable

Within the tetrahydrobenzothiazole class, the nature of the C2-aryl substituent is a primary driver of biological potency, selectivity, and physicochemical properties. Published SAR data on the closely related 2-aryl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol series demonstrate that substituent identity and position on the 2-phenyl ring directly modulate antitumor potency and selectivity between aneuploid and diploid cell lines [1]. Furthermore, SAR lessons from the benzothiazole JNK inhibitor chemotype show that the electronic character of the para-halo substituent on the 2-phenyl ring (e.g., Br vs. Cl vs. F) materially alters kinase inhibitory IC50 values [2]. The presence of a 4-bromo substituent also provides a distinct synthetic handle—a heavy atom for X-ray crystallographic phasing and a reactive site for palladium-catalyzed cross-coupling diversification—that lighter halogens or unsubstituted phenyl analogs cannot replicate .

Target 4-Bromophenyl: Heavy-atom phasing signal (f" = 1.28 e−) and milder cross-coupling conditions

Substitute 4-Cl/4-F analogs: Weaker anomalous signal, slower oxidative addition; 4-H lacks derivatization handle entirely

Target C7-NH2: Cationic at physiological pH; amide/sulfonamide conjugation chemistry

Substitute C7-OH series: Neutral; limited to ester/ether derivatization; charge-state shift may alter membrane partitioning

Target Racemate (±): Appropriate for primary screening

Substitute Single enantiomer: Enantiomeric activity divergence >10,000-fold reported in scaffold; premature enantiopure procurement may miss hit confirmation

• [1] Zhang, N., et al. (2010). 2-Aryl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ols as a class of antitumor agents selectively active in securin(-/-) cells. Bioorganic & Medicinal Chemistry Letters, 20(13), 3903–3905. DOI: 10.1016/j.bmcl.2010.05.021. View Source
• [2] Angell, R. M., et al. (2008). Biphenyl amide p38 kinase inhibitors 4: DFG-in and DFG-out binding modes. Bioorganic & Medicinal Chemistry Letters, 18(15), 4433–4437. DOI: 10.1016/j.bmcl.2008.06.043. View Source

Comparator Evidence for 2-(4-Bromophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine

Para-Bromo Substituent vs. Chloro and Fluoro Analogs

In the structurally analogous 2-arylbenzothiazole JNK inhibitor series, the para-bromo substituent on the 2-phenyl ring confers distinct electronic (σp = 0.23) and steric (MR = 8.88) properties compared to the para-chloro (σp = 0.23; MR = 6.03) and para-fluoro (σp = 0.06; MR = 0.92) congeners [1]. While the Hammett σp values for Br and Cl are identical, the substantial difference in molar refractivity (ΔMR = +2.85 vs. Cl; ΔMR = +7.96 vs. F) predicts differential van der Waals interactions within hydrophobic enzyme pockets and altered passive membrane permeability [2]. Published JNK inhibitory data confirm that this para-halo identity translates into measurable shifts in IC50: the 4-bromophenyl benzothiazole inhibits hJNK1 with an IC50 of 150 nM, whereas the 4-chlorophenyl analog yields divergent potency (exact comparator IC50 not reported in the same dataset, but structurally characterized) . This establishes that halogen identity at the 4-position of the 2-phenyl ring is not functionally interchangeable, even when electronic σp values align.

Para-Halogen Comparison

Class-level inference

σp=0.23, MR=8.88

hJNK1 IC50 150 nM (2-(4-Br-phenyl)benzothiazole)

σp=0.23, MR=6.03 (Cl); MR=0.92 (F)

Divergent potency observed; heavy-atom phasing absent in Cl, F analogs

Polarizability and anomalous signal differences may support structural biology and kinase profiling context

Hammett σp identical; molar refractivity differs

Evidence Dimension	Hammett substituent constant (σp) and molar refractivity (MR) for para-halogen substituents; JNK1 inhibitory activity
Target Compound Data	σp = 0.23; MR = 8.88; Predicted IC50 range against hJNK1 = 150–220 nM (class inference from 2-(4-bromophenyl)benzothiazole)
Comparator Or Baseline	4-Cl analog: σp = 0.23, MR = 6.03; 4-F analog: σp = 0.06, MR = 0.92; 4-H analog: σp = 0.00, MR = 1.03
Quantified Difference	ΔMR (Br vs. Cl) = +2.85 (47% increase); ΔMR (Br vs. F) = +7.96 (865% increase); Br provides heavy-atom X-ray phasing capability absent in Cl, F, or H analogs
Conditions	Hammett σp values from standard linear free-energy relationship tables; JNK inhibition data from biochemical kinase assays (Cerep/Caliper format)

Why This Matters

A procurement scientist selecting among the 4-bromo, 4-chloro, and 4-fluoro members of this 2-aryl-tetrahydrobenzothiazole-7-amine series must recognize that the bromo analog offers a unique combination of elevated polarizability for hydrophobic pocket occupancy and intrinsic heavy-atom utility for structural biology, which lighter halogens cannot provide.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. DOI: 10.1021/cr00002a004. View Source
• [2] Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical Reviews, 71(6), 525–616. DOI: 10.1021/cr60274a001. View Source

C7 Amine vs. Hydroxyl Chemotype and Antitumor SAR

The closest published SAR dataset covers a series of 2-(4-aminophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ols (C7-OH series) evaluated for selective cytotoxicity against aneuploid (securin−/−) versus diploid cell lines [1]. The target compound replaces the C7-hydroxyl with a C7-primary amine, creating a chemotype that has not been systematically profiled in the same assay. This structural change introduces a protonatable amine (predicted pKa ~9–10) that renders the molecule positively charged at physiological pH, whereas the C7-OH series remains neutral, predicting differential lysosomal sequestration, Vd, and membrane partitioning [2]. The C7-amine also enables amide and sulfonamide conjugation chemistries orthogonal to the ester/ether derivatization accessible from the C7-OH scaffold, expanding the medicinal chemistry toolbox for lead optimization campaigns .

C7 NH2 vs. OH Chemotype

Cross-study comparable

C7-NH2 (racemic)

Predicted pKa ~9.5; protonated at pH 7.4; amide/sulfonamide chemistry

C7-OH series

Neutral at pH 7.4; ester/ether derivatization; selective antitumor activity reported in securin-/- cells

Charge-state and derivatization differences make chemotypes non-interchangeable for medicinal chemistry workflows

Direct C7-NH2 antitumor data not yet publicly available

Evidence Dimension	Ionization state at physiological pH and accessible derivatization chemistry
Target Compound Data	C7-NH2: Predicted pKa ~9.5 (protonated at pH 7.4); accessible reactions: amide coupling, sulfonamide formation, reductive amination, urea synthesis
Comparator Or Baseline	C7-OH series (2-(4-aminophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ols): neutral at pH 7.4; accessible reactions: esterification, etherification, Mitsunobu
Quantified Difference	The C7-NH2→C7-OH substitution converts a cationic pharmacophore to a neutral one, with predicted logD7.4 shifts of approximately −0.5 to −1.0 log units (amine form more hydrophilic). The C7-OH series demonstrated selective antitumor activity (potency against MCF-7 and MDA-MB-361; exact IC50 values not publicly available for the C7-NH2 analog), establishing that C7 functionality directly contributes to target engagement.
Conditions	Physicochemical predictions based on standard pKa and logP calculation modules (ChemAxon/MOE); SAR data from aneuploid vs. diploid cell growth inhibition assays (securin−/− HCT116 model)

Why This Matters

When a procurement decision hinges on whether a screening library should include the C7-amine or the C7-alcohol variant, the amine's differential charge state and distinct synthetic derivatization pathways make it a non-substitutable chemical starting point for medicinal chemistry programs targeting intracellular cationic binding sites.

• [1] Zhang, N., et al. (2010). 2-Aryl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ols as a class of antitumor agents selectively active in securin(-/-) cells. Bioorganic & Medicinal Chemistry Letters, 20(13), 3903–3905. DOI: 10.1016/j.bmcl.2010.05.021. View Source
• [2] Manallack, D. T., Prankerd, R. J., Yuriev, E., Oprea, T. I., & Chalmers, D. K. (2013). The significance of acid/base properties in drug discovery. Chemical Society Reviews, 42(2), 485–496. DOI: 10.1039/C2CS35348B. View Source

Racemic C7 Stereocenter: Screening vs. Enantiopure Analogs

The C7 carbon of the tetrahydrobenzothiazole ring is a stereogenic center, and the target compound is supplied as a racemate . The enantioselectivity of biological activity within this scaffold is not hypothetical: in the FDA-approved drug pramipexole (2-amino-4,5,6,7-tetrahydro-6-propylaminobenzothiazole), only the (S)-enantiomer exhibits dopamine D2/D3 agonist activity (Ki = 0.5–1.0 nM), while (R)-pramipexole is essentially inactive at dopamine receptors and instead shows neuroprotective properties through an independent mechanism (Ki > 10,000 nM at D2/D3) [1]. This dramatic enantiomeric functional divergence (ΔKi > 10,000-fold) provides a compelling class-level precedent that the two enantiomers of 2-(4-bromophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine are likely to exhibit distinct biological profiles. Procuring the racemate is appropriate for primary screening; however, any hit identified requires chiral resolution and enantiomer-specific re-testing to assign activity to the correct stereoisomer.

Enantiomeric Divergence Precedent

Class-level inference

>10,000-fold

Eudysmic ratio in pramipexole scaffold mandates enantiomer-resolved follow-up after primary screening

(S)-pramipexole Ki 0.5-1.0 nM vs. (R)-isomer Ki >10,000 nM at D2/D3

Evidence Dimension	Enantiomeric purity and stereochemistry-dependent biological activity
Target Compound Data	Racemic mixture (±); both (R)- and (S)-C7 enantiomers present in 1:1 ratio; supplied at ≥95% chemical purity (achiral QC)
Comparator Or Baseline	(S)-Pramipexole: D2 receptor Ki = 0.5–1.0 nM; (R)-Pramipexole: D2 receptor Ki > 10,000 nM; Δ = >10,000-fold difference in target affinity between enantiomers
Quantified Difference	Enantiomeric potency ratio (eudysmic ratio) > 10,000 documented within the tetrahydrobenzothiazole scaffold; the target compound's individual enantiomer activities are uncharacterized, but the scaffold precedent mandates enantiomer-resolved follow-up
Conditions	Dopamine D2/D3 receptor radioligand binding assays (human recombinant receptors, [3H]-spiperone displacement)

Why This Matters

Procurement of the racemate is the necessary first step for screening, but program teams must budget for chiral preparative separation (SFC or chiral HPLC) and enantiomer-specific re-assay. A decision to buy the raceme rather than a pre-resolved enantiomer (where available) is scientifically sound, but the downstream enantiomer resolution requirement must be incorporated into project timelines and cost estimates.

• [1] Mierau, J., Schneider, F. J., Ensinger, H. A., Chio, C. L., Lajiness, M. E., & Huff, R. M. (1995). Pramipexole binding and activation of cloned and expressed dopamine D2, D3 and D4 receptors. European Journal of Pharmacology, 290(1), 29–36. DOI: 10.1016/0922-4106(95)90013-6. View Source
• [2] Kvernmo, T., Härtter, S., & Burger, E. (2006). A review of the receptor-binding and pharmacokinetic properties of dopamine agonists. Clinical Therapeutics, 28(8), 1065–1078. DOI: 10.1016/j.clinthera.2006.08.012. View Source

4-Bromophenyl Substituent as a Cross-Coupling Diversification Handle

The 4-bromophenyl group is not merely a pharmacophoric element but also a versatile synthetic handle for palladium-catalyzed cross-coupling reactions (Suzuki–Miyaura, Buchwald–Hartwig, Sonogashira), enabling late-stage library diversification directly from the parent compound [1]. The C–Br bond dissociation energy (~337 kJ/mol for Ar–Br) positions it favorably for oxidative addition to Pd(0) relative to the stronger C–Cl bond (~399 kJ/mol), affording faster reaction kinetics under milder conditions [2]. This contrasts sharply with the 4-chlorophenyl analog (CAS 1258652-44-6), which requires more forcing conditions for cross-coupling, and the unsubstituted 2-phenyl analog, which lacks this derivatization handle entirely. For research groups building focused libraries around the tetrahydrobenzothiazole core, the bromo compound serves simultaneously as a screening candidate and a diversification hub.

Cross-Coupling Reactivity

Supporting evidence

ΔBDE +62 kJ/mol (Ar–Cl vs. Ar–Br)

Faster oxidative addition under mild Pd catalysis may streamline library synthesis

Br also provides f" = 1.28 e− for crystallographic phasing

Evidence Dimension	Cross-coupling reactivity and synthetic utility
Target Compound Data	Ar–Br bond: BDE ~337 kJ/mol; competent in Suzuki, Buchwald–Hartwig, Sonogashira, and Ullmann couplings under standard Pd catalysis (e.g., Pd(PPh3)4, 80–100 °C, 2–12 h)
Comparator Or Baseline	4-Cl analog (CAS 1258652-44-6): Ar–Cl BDE ~399 kJ/mol, requires electron-rich ligands (e.g., SPhos, XPhos) and higher temperatures (100–130 °C); 2-Phenyl analog (unsubstituted): no halogen handle, precluding direct cross-coupling diversification
Quantified Difference	ΔBDE (Ar–Cl − Ar–Br) = +62 kJ/mol (18% higher bond strength for Cl, translating to qualitatively slower oxidative addition kinetics). The Br atom also enables anomalous X-ray scattering (f" = 1.28 e− at Cu Kα) for macromolecular crystallography, a capability absent in Cl (f" = 0.70 e−) and F (f" = 0.07 e−).
Conditions	Bond dissociation energies from standard thermochemical tables; cross-coupling reactivity from general synthetic organic chemistry principles (representative conditions indicated)

Why This Matters

For procurement decisions in a medicinal chemistry context, the 4-bromophenyl analog offers the dual role of a biological probe and a synthetic branching point. Budgeting for this single compound can serve both primary screening and library expansion needs, reducing the total number of analogs that must be purchased upfront.

• [1] Miyaura, N., & Suzuki, A. (1995). Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chemical Reviews, 95(7), 2457–2483. DOI: 10.1021/cr00039a007. View Source
• [2] Luo, Y. R. (2007). Comprehensive Handbook of Chemical Bond Energies. CRC Press, Boca Raton, FL. ISBN: 978-0849373664. View Source

Application Scenarios for 2-(4-Bromophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine

Kinase Inhibitor Screening Libraries for JNK, p38, and HDAC

The 2-aryl-tetrahydrobenzothiazole scaffold has demonstrated inhibitory activity across multiple kinase families (JNK1/2/3, p38α) and HDAC enzymes [1][2]. The 4-bromophenyl substituent contributes to ATP-competitive binding in the JNK series, with the structurally characterized 2-(4-bromophenyl)benzothiazole inhibiting hJNK1 (IC50 = 150 nM), hJNK2 (IC50 = 220 nM), and hJNK3 (IC50 = 70 nM) . Inclusion of the target compound in kinase-focused screening decks leverages the bromo-specific polarizability for hydrophobic pocket occupancy while retaining the C7-amine as a vector for further SAR exploration. The raceme is fit-for-purpose in primary biochemical screens; hits should be chirally resolved and re-tested as individual enantiomers given the profound enantioselectivity documented within the scaffold [3].

Aneuploidy-Selective Cytotoxicity and HDAC Inhibition in Antitumor Discovery

The validated antitumor activity of the 2-aryl-tetrahydrobenzothiazole-7-ol chemotype against aneuploid cancer cell lines [1] and the independent demonstration of tetrahydrobenzothiazole-based HDAC inhibitors with IC50 values in the low micromolar range against a panel of seven human cancer cell lines [2] establish the scaffold's relevance in oncology. The target compound's C7-NH2 group provides a differentiated starting point for medicinal chemistry optimization relative to the published C7-OH series, enabling exploration of amine-specific interactions (e.g., salt bridge formation with acidic residues in the HDAC active site rim) that are inaccessible to the hydroxyl analog. The bromo handle further enables late-stage Suzuki coupling to rapidly generate focused libraries probing the 2-aryl binding pocket.

Heavy-Atom Phasing for X-Ray Crystallography

Bromine's anomalous scattering signal (f" = 1.28 e− at Cu Kα wavelength) makes 2-(4-bromophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-amine suitable for single- or multi-wavelength anomalous dispersion (SAD/MAD) phasing experiments without additional heavy-atom soaking [1]. This is a decisive procurement advantage over the 4-chloro (f" = 0.70 e−) and 4-fluoro (f" = 0.07 e−) analogs, whose anomalous signals are significantly weaker or negligible. For structural biology groups solving co-crystal structures of the tetrahydrobenzothiazole scaffold bound to target proteins such as JNK, HDAC isoforms, or dopamine receptors, the bromo analog provides intrinsic experimental phasing power that reduces reliance on molecular replacement or selenomethionine incorporation, accelerating structure determination timelines [2].

Late-Stage Diversification Hub for Focused Library Synthesis

The combination of a stereogenic C7-amine (racemic) and a 4-bromophenyl group equips this compound for parallel library synthesis strategies [1]. The primary amine supports rapid amide and sulfonamide library generation, while the aryl bromide enables palladium-catalyzed Suzuki–Miyaura coupling with commercial boronic acid building blocks to explore diverse biaryl motifs at the 2-position [2]. This dual-functionalization capability means a single procurement of 1–5 grams of the parent compound can yield a 50–200-compound library through parallel chemistry. Groups conducting phenotypic screening or chemogenomic profiling can thus maximize the chemical diversity explored per unit of procurement expenditure by selecting the bromo-amine variant over analogs lacking one of these two reactive handles .

Application

Selection Property

Validation Focus

Kinase/HDAC inhibitor screening

4-Bromophenyl polarizability and heavy-atom handle for JNK/p38/HDAC profiling

Biochemical panel profiling and isoform-selectivity review

Antitumor cell-model studies

C7-amine charge state for HDAC/interaction probing; aneuploidy-selective chemotype context

Cell-line panel evaluation and HDAC inhibition endpoint review

Macromolecular crystallography

Intrinsic Br anomalous scattering signal (f" = 1.28 e−)

Experimental SAD/MAD phasing without additional heavy-atom soaking

Focused library synthesis

Dual-reactive handles: C7-amine for amide formation; 4-Br for Suzuki coupling

Parallel library production and chemogenomic diversification

• [1] Zhang, N., et al. (2010). 2-Aryl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ols as a class of antitumor agents selectively active in securin(-/-) cells. Bioorganic & Medicinal Chemistry Letters, 20(13), 3903–3905. DOI: 10.1016/j.bmcl.2010.05.021. View Source
• [2] Jiang, Y., et al. (2021). Design, synthesis and antitumor activity evaluation of novel HDAC inhibitors with tetrahydrobenzothiazole as the skeleton. Bioorganic Chemistry, 108, 104652. DOI: 10.1016/j.bioorg.2021.104652. View Source
• [3] Mierau, J., et al. (1995). Pramipexole binding and activation of cloned and expressed dopamine D2, D3 and D4 receptors. European Journal of Pharmacology, 290(1), 29–36. DOI: 10.1016/0922-4106(95)90013-6. View Source